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Abstract

4-Amino-L-phenylalanine hydrochloride is a non-proteinogenic amino acid that serves as a
critical building block in synthetic organic chemistry and drug development. Its unique structure,
featuring an amino group on the phenyl ring, imparts distinct chemical properties that make it a
valuable precursor for the synthesis of various biologically active molecules, most notably the
chemotherapeutic agent melphalan. This technical guide provides a comprehensive overview
of the fundamental chemical and physical properties of 4-Amino-L-phenylalanine
hydrochloride, detailed experimental protocols for its characterization, and insights into its
synthesis and handling.

Chemical and Physical Properties

4-Amino-L-phenylalanine hydrochloride is a white to off-white crystalline powder.[1] It is
soluble in water and formic acid.[1] The following tables summarize its key properties.

Table 1: General Properties
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Value

Reference

IUPAC Name

(2S)-2-amino-3-(4-
aminophenyl)propanoic acid

hydrochloride

[2]

Synonyms

p-Amino-L-phenylalanine
hydrochloride, H-Phe(4-NH2)-
OH-HCI, L-3-(p-
Aminophenyl)alanine

hydrochloride

[1]

CAS Number

62040-55-5

[1]

Molecular Formula

CoH12N202-HCI

[1]

Molecular Weight

216.67 g/mol

[1]

Table 2: Physical and Spectroscopic Properties
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Conditions and

Property Value Reference
Notes
White to off-white
Appearance [1]
powder
] ] For the hemihydrate
Melting Point 247-249 °C
form.
In water (0.1 g in 2 ml
B provides a clear
Solubility Soluble ) ) [1]
solution) and formic
acid.
) ] c = 1% in acetic
Optical Rotation +8.7 £ 0.5°

acid:water (4:1)

-42° to -45°

c = 2 in water

Water Content (Karl

As reported

Typically determined
by Karl Fischer
titration. Amino acids
can be challenging

due to low solubility in [3]

Fischer)
alcohols; use of
formamide or the KF
oven technique is
recommended.
Purity (HPLC) >99% [1]

Note on Optical Rotation: The discrepancy in reported optical rotation values likely arises from

the different solvent systems used for measurement. It is crucial to report the specific

conditions (concentration, solvent, temperature, and wavelength) when measuring and

comparing optical rotation values.[4]

Experimental Protocols

Synthesis of 4-Amino-L-phenylalanine Hydrochloride
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A common synthetic route to 4-Amino-L-phenylalanine involves the protection of the amino and
carboxyl groups of a starting phenylalanine derivative, followed by nitration of the phenyl ring,
reduction of the nitro group to an amino group, and subsequent deprotection. The
hydrochloride salt is then formed by treatment with hydrochloric acid.

lllustrative Synthetic Workflow:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthetic Workflow for 4-Amino-L-phenylalanine Hydrochloride
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Acidic Conditions 4-Amino-L-phenylalanine Hydrochloride
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Caption: General Synthetic Workflow for 4-Amino-L-phenylalanine Hydrochloride.
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Characterization Methods

Purpose: To determine the purity of 4-Amino-L-phenylalanine hydrochloride and identify any
impurities.

Methodology:
e Column: Areversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um) is typically suitable.

* Mobile Phase: A gradient elution is often employed. For example, a mixture of an aqueous
buffer (e.g., 0.1% trifluoroacetic acid or a phosphate buffer) and an organic modifier (e.g.,
acetonitrile or methanol).

» Flow Rate: Approximately 1.0 mL/min.

o Detection: UV detection at a wavelength where the phenyl ring absorbs, typically around 254
nm or 280 nm.

o Sample Preparation: Dissolve a known concentration of the compound in the mobile phase
or a suitable solvent.

Injection Volume: 10-20 pL.

Workflow for HPLC Analysis:
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HPLC Analysis Workflow

Sample Preparation

HPLC System Equilibration

:

Sample Injection

:

Chromatographic Separation

:

UV Detection

Data Analysis
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Mass Spectrometry Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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